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Compound of Interest

Compound Name: 4-Fluoro-

Cat. No.: B1141089 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of research chemicals are paramount to ensuring a safe laboratory environment and

regulatory compliance. 4-Fluorococaine, a synthetic analogue of cocaine used in research, is

classified as a hazardous substance, necessitating stringent disposal protocols.[1][2] While

specific degradation procedures for 4-Fluorococaine are not readily available in published

literature, a comprehensive disposal plan can be formulated based on established guidelines

for hazardous chemical waste management.

Key Data and Hazard Profile
A thorough understanding of the compound's properties is the first step in safe handling and

disposal.
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Property Information

Chemical Name
methyl (1R,2R,3S,5S)-3-(4-fluorobenzoyloxy)-8-

methyl-8-azabicyclo[3.2.1]octane-2-carboxylate

CAS Number 134507-62-3

Molecular Formula C₁₇H₂₀FNO₄

Molar Mass 321.348 g·mol⁻¹

Appearance Solid crystalline powder

Solubility
DMF: 14 mg/ml, DMSO: 14 mg/ml, Ethanol: 20

mg/ml[1]

Hazard Statements

Harmful if swallowed (H302), Causes skin

irritation (H315), Causes serious eye irritation

(H319), Harmful if inhaled (H332), May cause

respiratory irritation (H335), May cause

drowsiness or dizziness (H336)[1]

Step-by-Step Disposal Procedure
The following procedure outlines the essential steps for the safe disposal of 4-Fluorococaine,

emphasizing caution and adherence to institutional and regulatory standards.

1. Waste Identification and Segregation:

Classification: 4-Fluorococaine waste must be classified as hazardous chemical waste.

Segregation: This waste stream must be kept separate from non-hazardous waste to prevent

cross-contamination.[3] Store it in a designated, properly labeled container.

2. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[4][5]

Eye Protection: Safety goggles are mandatory to protect against splashes.[4][5]
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Body Protection: A lab coat should be worn to protect against skin contact.[4]

Respiratory Protection: When handling the powder or any procedure that may generate

aerosols, work within a certified chemical fume hood to prevent inhalation.[4][6][7]

3. Waste Accumulation and Storage:

Container: Use a dedicated, leak-proof container that is clearly labeled as "Hazardous

Waste" and includes the full chemical name, "4-Fluorococaine."

Storage: The container should be stored in a secure, designated satellite accumulation area

within the laboratory, away from incompatible materials.

4. Final Disposal:

Professional Disposal: The recommended method for the final disposal of 4-Fluorococaine is

through a licensed hazardous waste management company. Do not attempt to dispose of

this chemical down the drain or in regular trash.

Institutional Protocol: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the waste. They will have established

procedures and approved vendors for handling such materials.

Experimental Protocols for Disposal
Currently, there are no specific, validated experimental protocols for the chemical degradation

of 4-Fluorococaine for disposal purposes. Therefore, the most prudent and compliant approach

is to entrust its disposal to a certified hazardous waste management service.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 4-Fluorococaine.
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Caption: Disposal workflow for 4-Fluorococaine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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